Cas no 80220-93-5 (2-Propynoic acid, 3-phenyl-, butyl ester)

• Product Name: 2-Propynoic acid, 3-phenyl-, butyl ester
• CAS No: 80220-93-5
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 706045
• PubChem ID: 11769566
• Update Time: 2025-04-19

2-Propynoic acid, 3-phenyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-phenyl-, butyl ester
• butyl 3-phenylprop-2-ynoate
• LogP
• ZSCXDZVDJROKDN-UHFFFAOYSA-N
• 3-phenyl-prop-2-ynoic acid butyl ester
• DTXSID90472156
• n-butyl phenylpropynoate
• 80220-93-5
• SCHEMBL5680676

• Inchi： 1S/C13H14O2/c1-2-3-11-15-13(14)10-9-12-7-5-4-6-8-12/h4-8H,2-3,11H2,1H3
• InChI Key： ZSCXDZVDJROKDN-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=CC=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų